Cas no 865624-17-5 (1-(Bromomethyl)-3-chloro-5-nitrobenzene)

• Product Name: 1-(Bromomethyl)-3-chloro-5-nitrobenzene
• CAS No: 865624-17-5
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD11505896
• CID: 706712
• PubChem ID: 46737706
• Update Time: 2025-04-19

1-(Bromomethyl)-3-chloro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(BROMOMETHYL)-3-CHLORO-5-NITRO-
• 1-(Bromomethyl)-3-chloro-5-nitrobenzene
• 3-Bromomethyl-1-chloro-5-nitrobenzene
• 1-(bromomethyl)-3-chloro-5-nitro-benzene
• 5-Chloro-3-nitrobenzylbromide
• 5-Chloro-3-nitrobenzyl bromide
• 3-Chloro-5-nitrobenzyl bromide
• WVOZXINFVGMMDY-UHFFFAOYSA-N
• WT346
• WT292
• FCH1404205
• AX8225583
• Z5217
• ST24021156
• B
• AKOS016005643
• DB-009138
• EN300-4266933
• DTXSID10674019
• AC-8554
• 865624-17-5
• MFCD11505896
• SCHEMBL4926495
• AS-30820

• MDL： MFCD11505896
• Inchi： 1S/C7H5BrClNO2/c8-4-5-1-6(9)3-7(2-5)10(11)12/h1-3H,4H2
• InChI Key： WVOZXINFVGMMDY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.919
• Monoisotopic Mass: 248.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.755
• Boiling Point: 319.7°C at 760 mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.623
• PSA: 45.82000
• LogP: 3.66630